Cas no 91591-72-9 (2,4-dichloro-6-methyl-pyridine-3-carbaldehyde)

2,4-Dichloro-6-methyl-pyridine-3-carbaldehyde is a versatile heterocyclic compound featuring a pyridine core substituted with chloro and methyl groups, along with a reactive formyl functional group at the 3-position. This structure imparts significant utility in organic synthesis, particularly as a key intermediate in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The presence of electron-withdrawing chloro groups enhances its reactivity in nucleophilic substitution and cross-coupling reactions, while the formyl group allows for further derivatization. Its well-defined reactivity profile and stability under standard conditions make it a valuable building block for constructing complex molecular frameworks. The compound is typically handled under controlled conditions due to its potential sensitivity.

2,4-dichloro-6-methyl-pyridine-3-carbaldehyde structure

91591-72-9 structure

Product Name:2,4-dichloro-6-methyl-pyridine-3-carbaldehyde

CAS No:91591-72-9

MF:C₇H₅Cl₂NO

MW:190.026699781418

MDL:MFCD08272074

CID:799940

PubChem ID:11252481

Update Time:2025-06-07

2,4-dichloro-6-methyl-pyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- 2,4-dichloro-6-methylnicotinaldehyde
- 2,4-dichloro-6-methylpyridine-3-carbaldehyde
- 3-Pyridinecarboxaldehyde,2,4-dichloro-6-methyl-
- C7H5CL2NO
- 2,4-Dichloro-6-methylpyridine-3-carboxaldehyde
- 3-Pyridinecarboxaldehyde,2,4-dichloro-6-methyl
- 2,4-dichloro-6-methyl-pyridine-3-carbaldehyde
- DTXSID90460134
- D79309
- SCHEMBL2630762
- SY264880
- AS-79590
- MFCD08272074
- AKOS006230727
- 91591-72-9
- QUHJCWDZCMZQFW-UHFFFAOYSA-N
- AB44296
- MDL： MFCD08272074
- Inchi： 1S/C7H5Cl2NO/c1-4-2-6(8)5(3-11)7(9)10-4/h2-3H,1H3
- InChI Key： QUHJCWDZCMZQFW-UHFFFAOYSA-N
- SMILES： ClC1=CC(C)=NC(=C1C=O)Cl

Computed Properties

Exact Mass: 188.97500
Monoisotopic Mass: 188.9748192g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 153
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.3
Topological Polar Surface Area: 30Å²

Experimental Properties

PSA: 29.96000
LogP: 2.50930

2,4-dichloro-6-methyl-pyridine-3-carbaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	D921003-1g	2,4-Dichloro-6-methylnicotinaldehyde	91591-72-9	95%	1g	$980	2024-07-20
Alichem	A029206281-5g	2,4-Dichloro-6-methylnicotinaldehyde	91591-72-9	97%	5g	$2484.36	2023-08-31
Alichem	A029206281-10g	2,4-Dichloro-6-methylnicotinaldehyde	91591-72-9	97%	10g	$3449.16	2023-08-31
Alichem	A029206281-25g	2,4-Dichloro-6-methylnicotinaldehyde	91591-72-9	97%	25g	$6348.92	2023-08-31
eNovation Chemicals LLC	D684535-100mg	2,4-dichloro-6-methyl-pyridine-3-carbaldehyde	91591-72-9	97%	100mg	$245	2024-07-21
eNovation Chemicals LLC	D684535-250MG	2,4-dichloro-6-methyl-pyridine-3-carbaldehyde	91591-72-9	97%	250mg	$375	2024-07-21
eNovation Chemicals LLC	D684535-500MG	2,4-dichloro-6-methyl-pyridine-3-carbaldehyde	91591-72-9	97%	500mg	$625	2024-07-21
eNovation Chemicals LLC	D684535-1G	2,4-dichloro-6-methyl-pyridine-3-carbaldehyde	91591-72-9	97%	1g	$940	2024-07-21
eNovation Chemicals LLC	D684535-5G	2,4-dichloro-6-methyl-pyridine-3-carbaldehyde	91591-72-9	97%	5g	$2820	2024-07-21
eNovation Chemicals LLC	D684535-10G	2,4-dichloro-6-methyl-pyridine-3-carbaldehyde	91591-72-9	97%	10g	$4705	2024-07-21